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Get Quote

For researchers, scientists, and drug development professionals, understanding the precise

molecular interactions of kinase inhibitors is paramount. This guide provides an objective

comparison of a highly selective c-Fms (CSF1R) inhibitor, represented here by Vimseltinib

(DCC-3014) due to the lack of public data on "c-Fms-IN-15", with established multi-kinase

inhibitors Sunitinib, Sorafenib, and Imatinib. Experimental data is presented to highlight the

differences in their kinase selectivity profiles, aiding in the informed selection of research tools

and potential therapeutic agents.

Kinase Inhibition Profile: A Head-to-Head
Comparison
The Colony-Stimulating Factor 1 Receptor (c-Fms or CSF1R) is a crucial tyrosine kinase

involved in the survival, proliferation, and differentiation of myeloid cells.[1] Its role in various

pathological conditions, including cancer and inflammatory diseases, has made it an attractive

therapeutic target. While multi-kinase inhibitors have shown efficacy in indications where c-Fms

is a target, their broader activity can lead to off-target effects. The development of highly

selective inhibitors aims to mitigate this.
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The following table summarizes the inhibitory activity (IC50 in nM) of Vimseltinib (DCC-3014)

as a representative selective c-Fms inhibitor against the multi-kinase inhibitors Sunitinib,

Sorafenib, and Imatinib.

Kinase Target
Vimseltinib
(DCC-3014)
(IC50 nM)

Sunitinib (IC50
nM)

Sorafenib
(IC50 nM)

Imatinib (IC50
nM)

c-Fms (CSF1R) <10[2] ~10-20 ng/ml[3] N/A ~1420[4]

c-Kit 100-1000[2] Potent[5] 68 100[6]

FLT3

>500-fold

selective vs

CSF1R[7]

30-250[8] 58 N/A

VEGFR2

>100-fold

selective vs

CSF1R

80[9] 90 N/A

PDGFRβ

>100-fold

selective vs

CSF1R

2[9] 57 100[6]

B-Raf N/A N/A 22 N/A

Abl N/A 800[9] N/A 600[6]

N/A: Data not readily available or not a primary target.

Key Observations:

Vimseltinib (DCC-3014) demonstrates high potency and selectivity for c-Fms, with over 100-

fold greater activity against c-Fms compared to closely related kinases like KIT, PDGFRα/β,

and FLT3.[10]

Sunitinib is a potent inhibitor of multiple receptor tyrosine kinases, including VEGFRs,

PDGFRs, KIT, and c-Fms.[3][11]
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Sorafenib targets the Raf/MEK/ERK pathway (B-Raf and Raf-1) and several receptor

tyrosine kinases such as VEGFRs, PDGFRβ, c-Kit, and FLT3.

Imatinib is a well-known inhibitor of Bcr-Abl, c-Kit, and PDGFR.[6] While it does inhibit c-

Fms, it is at a significantly lower potency compared to its primary targets.[4]

The c-Fms Signaling Pathway and Points of
Inhibition
The binding of Colony Stimulating Factor 1 (CSF-1) or IL-34 to c-Fms triggers its dimerization

and autophosphorylation, initiating a cascade of downstream signaling events.[1][12] These

pathways, including the PI3K/Akt and MAPK/ERK pathways, are critical for cell survival and

proliferation.[13] The diagram below illustrates this pathway and the points of action for both

selective and multi-kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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